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Compound of Interest

Compound Name: 6-Chloro-2-fluoropurine

Cat. No.: B161030 Get Quote

Essential Safety and Handling Guide for 6-
Chloro-2-fluoropurine
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of 6-Chloro-2-fluoropurine,

including detailed personal protective equipment (PPE) requirements, operational procedures,

and disposal plans.

Chemical Hazard and GHS Classification

6-Chloro-2-fluoropurine is a chemical compound that presents several hazards. It is harmful if

swallowed, causes skin irritation, and can result in serious eye damage.[1][2][3][4] Additionally,

it may cause respiratory irritation.[1][3] The Globally Harmonized System (GHS) classification

for this compound includes acute toxicity (oral), skin irritation, serious eye damage, and specific

target organ toxicity (single exposure, respiratory tract irritation).[1][3][4]
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Hazard Classification GHS Category

Acute toxicity, oral Category 4

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 1 / 2A

Specific target organ toxicity, single exposure Category 3

Data sourced from multiple safety data sheets.

[1][3][4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is crucial to mitigate the risks associated with handling 6-
Chloro-2-fluoropurine. The following table summarizes the recommended PPE.

Body Part Recommended Protection Specification

Respiratory Dust mask Type N95 (US) or equivalent

Eyes Safety glasses or goggles

Chemical splash goggles. A

face shield may be necessary

for splash-prone activities.

Hands Gloves
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Body Protective clothing
Lab coat or chemical-resistant

suit.

Recommendations are based

on information from various

suppliers.[3]

Operational Plan for Handling

A systematic approach to handling 6-Chloro-2-fluoropurine will minimize exposure and

ensure a safe working environment.
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1. Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood.

Verify that an eye wash station and safety shower are readily accessible.

Assemble all necessary PPE and ensure it is in good condition.

Have appropriate spill containment materials on hand.

2. Handling the Solid Compound:

Wear all recommended PPE before handling the container.

Open the container in a fume hood to avoid inhaling dust.

Use a spatula or other appropriate tool to weigh and transfer the solid. Avoid creating dust.

If dissolving in a solvent, add the solid to the solvent slowly.

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean all equipment and the work area.

Remove and properly store or dispose of PPE.

Disposal Plan

Proper disposal of 6-Chloro-2-fluoropurine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Chemical:

Dispose of waste 6-Chloro-2-fluoropurine and any solutions containing it as hazardous

chemical waste.

Collect waste in a clearly labeled, sealed container.
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Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety (EHS) department for specific guidance.

2. Empty Containers:

Do not reuse empty containers.

For containers with only trace amounts of residue, rinse them three times with a suitable

solvent. The first rinseate should be collected and disposed of as hazardous waste.

After thorough rinsing, the container can be disposed of according to institutional guidelines,

which may allow for disposal as regular waste.

Below is a workflow diagram illustrating the safe handling procedure for 6-Chloro-2-
fluoropurine.
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Safe handling workflow for 6-Chloro-2-fluoropurine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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